2-(Benzylsulfanyl)ethyl 2-bromopropanoate

• CAS No.: 89039-90-7
• Molecular Formula: C12H15BrO2S
• Molecular Weight: 303.22 g/mol
• IUPAC Name: 2-benzylsulfanylethyl 2-bromopropanoate
• InChI: InChI=1S/C12H15BrO2S/c1-10(13)12(14)15-7-8-16-9-11-5-3-2-4-6-11/h2-6,10H,7-9H2,1H3
• InChI Key: GYAFDERPLCDHFA-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)OCCSCC1=CC=CC=C1)Br

Description

2-(Benzylsulfanyl)ethyl 2-bromopropanoate is a useful research compound. Its molecular formula is C12H15BrO2S and its molecular weight is 303.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 21.6 g of 2-bromopropionyl bromide in 30 ml of toluene was added dropwise to a solution of 10.1 g of triethylamine and 16.8 g of 2-benzylthioethanol in 150 ml of toluene at room temperature whilst stirring. After the addition was completed, the reaction mixture was stirred for a further 2 hours at room temperature. The mixture was then washed successively with 1 % strength by weight aqueous solution of sodium hydroxide and water. After drying the organic phase over anhydrous sodium sulphate, the toluene was distilled off under reduced pressure, and the end product of 2-benzylthioethyl 2-bromopropionate was obtained in a yield of 28.8 g as a colorless product.